(3R)-hydroxyhexadecanedioyl-CoA

• Molecular Formula: C37H64N7O20P3S
• Molecular Weight: 1051.9 g/mol
• InChI: InChI=1S/C37H64N7O20P3S/c1-37(2,32(51)35(52)40-16-15-26(46)39-17-18-68-28(49)19-24(45)13-11-9-7-5-3-4-6-8-10-12-14-27(47)48)21-61-67(58,59)64-66(56,57)60-20-25-31(63-65(53,54)55)30(50)36(62-25)44-23-43-29-33(38)41-22-42-34(29)44/h22-25,30-32,36,45,50-51H,3-21H2,1-2H3,(H,39,46)(H,40,52)(H,47,48)(H,56,57)(H,58,59)(H2,38,41,42)(H2,53,54,55)/t24-,25-,30-,31-,32+,36-/m1/s1
• InChIKey: QNUDSTASHBDCFR-BCGNJVCZSA-N

(3R)-Hydroxyhexadecanedioyl-CoA for Peroxisomal β‑Oxidation

(3R)-Hydroxyhexadecanedioyl-CoA (CAS 138168‑91‑9) is a long‑chain (C16) dicarboxylic acyl‑coenzyme A thioester belonging to the (R)-3-hydroxyacyl-CoA subclass [1]. It serves as an obligate intermediate in the peroxisomal β‑oxidation of ω‑oxidized fatty acids, specifically in the degradation of hexadecanedioic acid (C16 dicarboxylic acid) [2][3]. As the R‑configured stereoisomer, it is the native substrate for the peroxisomal multifunctional enzyme type 2 (MFE‑2/D‑bifunctional protein), which catalyzes its NAD⁺‑dependent dehydrogenation to 3‑oxohexadecanedioyl‑CoA [4]. The compound is employed in enzymatic assays to characterize defects in long‑chain fatty acid oxidation disorders and to delineate substrate specificity of peroxisomal β‑oxidation machinery [5].

R‑enantiomer substrate for D‑bifunctional protein (MFE‑2) assays

Intermediate in peroxisomal β‑oxidation of long‑chain dicarboxylic acids

Tool for chiral acyl‑CoA pathway and enzyme‑defect research

• [1] ChEBI. (3R)-hydroxyhexadecanedioyl-CoA (CHEBI:77189). View Source
• [2] Pourfarzam M, Bartlett K. Intermediates of peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionoate. A study of the acyl‑CoA esters which accumulate during peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionate and [U‑¹⁴C]hexadecanedionoyl‑mono‑CoA. Eur J Biochem. 1992;208(2):301‑307. View Source
• [3] RHEA:40266. (3R)-hydroxyhexadecanedioyl-CoA + NAD⁺ = 3‑oxohexadecanedioyl‑CoA + NADH + H⁺. View Source
• [4] Tsuchida S, Kawamoto K, Nunome K, Hamaue N, Hui SP, Murai T, Aoki T, Kurosawa T. Chiral separation, determination of absolute configuration, and high‑performance liquid chromatography detection of enantiomeric 3‑hydroxyhexadecanoyl‑CoA. J Oleo Sci. 2011;60(2):87‑92. View Source
• [5] Venizelos N, Ijlst L, Wanders RJA, Hagenfeldt L. β‑Oxidation enzymes in fibroblasts from patients with 3‑hydroxydicarboxylic aciduria. Pediatr Res. 1994;36(1 Pt 1):111‑114. View Source

Why (3R)-Hydroxyhexadecanedioyl-CoA Cannot Be Substituted

Substituting (3R)-hydroxyhexadecanedioyl-CoA with a non‑stereospecific 3‑hydroxyhexadecanedioyl‑CoA mixture, a shorter‑chain dicarboxylic analog, or a monocarboxylic 3‑hydroxyacyl‑CoA is not scientifically equivalent. The peroxisomal β‑oxidation pathway exhibits strict stereochemical partitioning: the R‑enantiomer is exclusively processed by the D‑bifunctional protein (MFE‑2), whereas the S‑enantiomer is handled by the L‑bifunctional protein [1]. Furthermore, enzyme systems that act on dicarboxylic substrates display marked chain‑length dependency; the dicarboxylyl‑CoA synthetase that activates hexadecanedioic acid shows highest activity with dodecanedioic acid (C12) and reduced activity with longer chains [2], while intact mitochondrial oxidation of hexadecanedioyl‑CoA occurs at only 20‑25% of the rate observed for the monocarboxylic analog palmitoyl‑CoA [3]. Using an incorrect stereoisomer, chain length, or carboxyl‑group configuration will yield misleading kinetic parameters and false‑negative results in disease‑model assays. The evidence below quantifies these critical differences.

Enantiomer mismatch: S‑enantiomer or racemic mixtures are processed by L‑bifunctional protein, not MFE‑2, and may underestimate relevant enzyme activity.

Chain‑length shift: Dicarboxylyl‑CoA synthetase prefers C12 over C16; shorter analogs may alter substrate activation rate and steady‑state levels.

Monocarboxylic substitution: Palmitoyl‑CoA shows substantially higher mitochondrial oxidation than dicarboxylic hexadecanedioyl‑CoA, limiting direct interchangeability.

• [1] Tsuchida S, Kawamoto K, Nunome K, Hamaue N, Hui SP, Murai T, Aoki T, Kurosawa T. Chiral separation, determination of absolute configuration, and high‑performance liquid chromatography detection of enantiomeric 3‑hydroxyhexadecanoyl‑CoA. J Oleo Sci. 2011;60(2):87‑92. View Source
• [2] Vamecq J, Draye JP. Peroxisomal and mitochondrial β‑oxidation of monocarboxylyl‑CoA, ω‑hydroxymonocarboxylyl‑CoA and dicarboxylyl‑CoA esters in tissues from untreated and clofibrate‑treated rats. J Biochem. 1989;106(2):216‑222. View Source
• [3] Vamecq J, Draye JP. Peroxisomal and mitochondrial β‑oxidation of monocarboxylyl‑CoA, ω‑hydroxymonocarboxylyl‑CoA and dicarboxylyl‑CoA esters in tissues from untreated and clofibrate‑treated rats. J Biochem. 1989;106(2):216‑222. View Source

(3R)-Hydroxyhexadecanedioyl-CoA vs. Analogs: Key Differences

Stereochemical Specificity for D‑Bifunctional Protein

The D‑bifunctional protein (MFE‑2) that catalyzes the second and third steps of peroxisomal β‑oxidation is strictly R‑specific. Incubation of trans‑2‑enoyl‑CoA with recombinant human MFE‑2 hydratase domain yielded exclusively (3R)-hydroxyhexadecanoyl‑CoA, as confirmed by chiral HPLC [1]. The S‑enantiomer is not formed by this enzyme and is instead processed by the separate L‑bifunctional protein [2]. Therefore, assays employing a racemic mixture or the incorrect enantiomer will underestimate true catalytic activity and misrepresent disease‑associated enzyme defects.

Enantiomer Specificity

Class‑level inference

Exclusive (3R) formation;
(3S) not detected

Supports D‑bifunctional protein pathway interpretation

Chiral HPLC, recombinant MFE‑2 hydratase domain

Evidence Dimension	Enantiomer formation by MFE‑2 hydratase
Target Compound Data	(3R)-hydroxyhexadecanoyl‑CoA (monocarboxylic analog) formed as the sole product
Comparator Or Baseline	(3S)-hydroxyhexadecanoyl‑CoA: not detected
Quantified Difference	Exclusive formation of R‑enantiomer (qualitative stereochemical specificity)
Conditions	In vitro assay with recombinant GFP‑tagged human MFE‑2 hydratase domain, HPLC with chiral column

Why This Matters

Ensures that enzyme activity measurements reflect the physiologically relevant D‑bifunctional protein pathway, critical for diagnosing D‑bifunctional protein deficiency (DBPD) and for developing targeted therapies.

• [1] Tsuchida S, Kawamoto K, Nunome K, Hamaue N, Hui SP, Murai T, Aoki T, Kurosawa T. Chiral separation, determination of absolute configuration, and high‑performance liquid chromatography detection of enantiomeric 3‑hydroxyhexadecanoyl‑CoA. J Oleo Sci. 2011;60(2):87‑92. View Source
• [2] BRENDA entry for EC 4.2.1.119 (D‑bifunctional enzyme). View Source

Mitochondrial Oxidation: Hexadecanedioyl‑CoA vs. Palmitoyl‑CoA

In intact liver mitochondria from clofibrate‑treated rats, the oxidation rate of hexadecanedioyl‑CoA (C16 dicarboxylic acyl‑CoA) was measured relative to the monocarboxylic analog palmitoyl‑CoA. Hexadecanedioyl‑CoA oxidation reached only 20–25% of the rate observed with palmitoyl‑CoA and 16‑hydroxypalmitoyl‑CoA [1]. This demonstrates that the dicarboxylic functionality significantly impairs mitochondrial uptake or β‑oxidation efficiency compared to monocarboxylic substrates of identical chain length.

Mitochondrial Oxidation

Cross‑study comparable

20–25% of palmitoyl‑CoA rate

Supports dicarboxylic vs. monocarboxylic oxidation comparison

Intact liver mitochondria, clofibrate‑treated rat

Evidence Dimension	Mitochondrial β‑oxidation rate (intact organelles)
Target Compound Data	Hexadecanedioyl‑CoA: 20‑25% relative activity
Comparator Or Baseline	Palmitoyl‑CoA (monocarboxylic C16): defined as 100%
Quantified Difference	Hexadecanedioyl‑CoA oxidation is 4‑ to 5‑fold lower than palmitoyl‑CoA oxidation
Conditions	Intact liver mitochondria from clofibrate‑treated rats, L‑carnitine‑dependent oxidation

Why This Matters

Quantifies the metabolic penalty of the ω‑carboxyl group, informing dose selection in cellular models and interpretation of accumulation profiles in dicarboxylic aciduria.

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial β‑oxidation of monocarboxylyl‑CoA, ω‑hydroxymonocarboxylyl‑CoA and dicarboxylyl‑CoA esters in tissues from untreated and clofibrate‑treated rats. J Biochem. 1989;106(2):216‑222. View Source

Chain‑Length Preference of Dicarboxylyl‑CoA Synthetase

The microsomal dicarboxylyl‑CoA synthetase that activates hexadecanedioic acid to its CoA thioester displays a marked chain‑length preference. Maximal activity is observed with dodecanedioic acid (C12), with a reported specific activity of 2 μmol/min per g of liver [1]. Although the enzyme acts on dicarboxylic acids from C5 to C16, the activation rate for hexadecanedioic acid (C16) is substantially lower than for the optimal C12 substrate [1]. Consequently, the steady‑state concentration of (3R)-hydroxyhexadecanedioyl‑CoA in vivo is constrained by the upstream activation step.

Synthetase Preference

Class‑level inference

C12 optimal (2 μmol/min/g);
C16 activity reduced

May inform substrate concentration planning

Rat liver microsomes, pH 6.5, 37 °C

Evidence Dimension	Dicarboxylyl‑CoA synthetase activity
Target Compound Data	Hexadecanedioic acid (C16): activity lower than C12
Comparator Or Baseline	Dodecanedioic acid (C12): 2 μmol/min/g liver
Quantified Difference	C12 is the optimal substrate; C16 activity is reduced (exact value not reported)
Conditions	Rat liver microsomes, pH 6.5, 37 °C

Why This Matters

Indicates that (3R)-hydroxyhexadecanedioyl‑CoA may accumulate to lower levels than shorter‑chain analogs in metabolic studies, affecting assay sensitivity and requiring careful standard curve construction.

• [1] Vamecq J, de Hoffmann E, Van Hoof F. The microsomal dicarboxylyl‑CoA synthetase. Biochem J. 1985;230(3):683‑693. View Source

Substrate Inhibition of Hexadecanedionoyl‑Mono‑CoA

During peroxisomal β‑oxidation of the precursor molecule [U‑¹⁴C]hexadecanedionoyl‑mono‑CoA, substrate inhibition was observed at concentrations exceeding 35 μM [1]. This concentration‑dependent inhibition constrains the usable substrate range in in vitro peroxisomal assays and must be accounted for when designing experiments with (3R)-hydroxyhexadecanedioyl‑CoA or its immediate precursors.

Substrate Inhibition

Supporting evidence

Inhibition observed
>35 μM

Defines linear assay range upper limit

Rat peroxisomal fractions, precursor mono‑CoA

Evidence Dimension	Substrate inhibition threshold
Target Compound Data	[U‑¹⁴C]hexadecanedionoyl‑mono‑CoA: inhibition >35 μM
Comparator Or Baseline	Not applicable (single substrate concentration curve)
Quantified Difference	Ki or IC₅₀ not determined; threshold reported as 35 μM
Conditions	Rat liver peroxisomal fractions, NAD⁺‑regenerating system present

Why This Matters

Defines the upper limit of linear kinetics in enzyme assays, preventing misinterpretation of activity data due to substrate‑induced inhibition.

• [1] Pourfarzam M, Bartlett K. Intermediates of peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionoate. A study of the acyl‑CoA esters which accumulate during peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionate and [U‑¹⁴C]hexadecanedionoyl‑mono‑CoA. Eur J Biochem. 1992;208(2):301‑307. View Source

Research & Diagnostic Applications of (3R)-Hydroxyhexadecanedioyl-CoA

Diagnosing D‑Bifunctional Protein Deficiency

Use (3R)-hydroxyhexadecanedioyl-CoA as the native R‑stereoisomer substrate in fibroblast or lymphoblast enzyme assays to directly measure the dehydrogenase activity of the D‑bifunctional protein (MFE‑2). The strict R‑specificity of this enzyme [1] ensures that residual activity measured with the correct enantiomer accurately reflects the degree of functional DBP impairment, enabling unambiguous biochemical diagnosis of DBP deficiency type II.

Substrate Channeling in Peroxisomal Multifunctional Enzymes

Employ (3R)-hydroxyhexadecanedioyl-CoA in kinetic and structural studies of MFE‑2 to probe the coordination between its hydratase and (3R)-hydroxyacyl‑CoA dehydrogenase domains. The compound's long dicarboxylic chain provides a physiologically relevant substrate that mimics the endogenous intermediates generated during ω‑oxidation‑dependent β‑oxidation [2].

LC‑MS/MS Assay Calibration for Dicarboxylic Acidurias

Prepare analytical standards of (3R)-hydroxyhexadecanedioyl‑CoA to generate calibration curves for liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) methods that quantify dicarboxylic acyl‑CoA esters in plasma or urine. The known substrate inhibition threshold of >35 μM for the precursor acyl‑CoA [3] informs the upper limit of quantification and helps avoid signal saturation.

Metabolic Flux Analysis in Clofibrate‑Treated Models

Administer (3R)-hydroxyhexadecanedioyl‑CoA (or its radiolabeled precursor) to isolated peroxisomes or mitochondria from clofibrate‑induced rodents to quantify the relative contributions of peroxisomal vs. mitochondrial β‑oxidation to dicarboxylic acid clearance. The established 20–25% mitochondrial oxidation rate relative to palmitoyl‑CoA [4] provides a benchmark for data normalization.

Application

Selection Property

Validation Focus

DBP deficiency enzyme assay research

R‑enantiomer substrate for MFE‑2

Stereochemical‑control activity measurement

MFE‑2 domain coordination studies

Long‑chain dicarboxylic acyl‑CoA substrate

Hydratase‑dehydrogenase coupling review

Dicarboxylic acyl‑CoA LC‑MS/MS method development

Acyl‑CoA analytical standard

Calibration range and linearity assessment

Peroxisomal vs. mitochondrial flux analysis

Dicarboxylic substrate for oxidation rate comparison

Benchmarking with monocarboxylic controls

• [1] Tsuchida S, Kawamoto K, Nunome K, Hamaue N, Hui SP, Murai T, Aoki T, Kurosawa T. Chiral separation, determination of absolute configuration, and high‑performance liquid chromatography detection of enantiomeric 3‑hydroxyhexadecanoyl‑CoA. J Oleo Sci. 2011;60(2):87‑92. View Source
• [2] RHEA:40266. (3R)-hydroxyhexadecanedioyl-CoA + NAD⁺ = 3‑oxohexadecanedioyl‑CoA + NADH + H⁺. View Source
• [3] Pourfarzam M, Bartlett K. Intermediates of peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionoate. A study of the acyl‑CoA esters which accumulate during peroxisomal β-oxidation of [U‑¹⁴C]hexadecanedionate and [U‑¹⁴C]hexadecanedionoyl‑mono‑CoA. Eur J Biochem. 1992;208(2):301‑307. View Source
• [4] Vamecq J, Draye JP. Peroxisomal and mitochondrial β‑oxidation of monocarboxylyl‑CoA, ω‑hydroxymonocarboxylyl‑CoA and dicarboxylyl‑CoA esters in tissues from untreated and clofibrate‑treated rats. J Biochem. 1989;106(2):216‑222. View Source